N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}-2-methylbenzamide

• IUPAC Name: N-[(2-hydroxy-4,5-dimethylphenyl)carbamothioyl]-2-methylbenzamide
• InChI: InChI=1S/C17H18N2O2S/c1-10-6-4-5-7-13(10)16(21)19-17(22)18-14-8-11(2)12(3)9-15(14)20/h4-9,20H,1-3H3,(H2,18,19,21,22)
• InChI Key: WQRSGEXGRIWSQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=C(C=C(C(=C2)C)C)O
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}-2-methylbenzamide, also known as HCTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in organic synthesis. HCTU is a coupling reagent that is used to facilitate the formation of peptide bonds in solid-phase peptide synthesis.

Mechanism of Action

N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}-2-methylbenzamide acts as a coupling reagent by activating the carboxyl group of the amino acid to be coupled with the amino group of the next amino acid. This activation is achieved by the formation of a highly reactive intermediate, which then reacts with the amino group of the next amino acid to form a peptide bond.
Biochemical and Physiological Effects:
This compound does not have any direct biochemical or physiological effects as it is primarily used as a coupling reagent in solid-phase peptide synthesis. However, the peptides synthesized using this compound can have a wide range of biochemical and physiological effects depending on their structure and function.

Advantages and Limitations for Lab Experiments

The main advantages of using N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}-2-methylbenzamide in solid-phase peptide synthesis are its high coupling efficiency, low racemization, and low epimerization rates. However, this compound is relatively expensive compared to other coupling reagents and requires careful handling due to its potential toxicity.

Future Directions

There are several future directions for the research and development of N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}-2-methylbenzamide and its applications in solid-phase peptide synthesis. Some of these directions include the development of new coupling reagents with improved efficiency and lower toxicity, the synthesis of peptides with novel structures and functions, and the optimization of peptide synthesis protocols for large-scale production. Additionally, the use of this compound in combination with other reagents and techniques, such as microwave-assisted peptide synthesis and flow chemistry, may lead to further improvements in the efficiency and scalability of solid-phase peptide synthesis.

Synthesis Methods

N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}-2-methylbenzamide can be synthesized by reacting 2-hydroxy-4,5-dimethylbenzenediazonium chloride with thiocyanate followed by reaction with 2-methylbenzoyl chloride. The resulting compound is then purified by recrystallization.

Scientific Research Applications

N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}-2-methylbenzamide has been extensively used in solid-phase peptide synthesis due to its high coupling efficiency, low racemization, and low epimerization rates. It is commonly used in the synthesis of peptides with complex structures, such as cyclic peptides, glycopeptides, and peptide nucleic acids.